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Compound of Interest

Compound Name: (-)-Lavandulyl acetate

Cat. No.: B1674580 Get Quote

For researchers, scientists, and drug development professionals delving into the world of

olfaction, a nuanced understanding of the sensory profiles of aromatic compounds is crucial.

This guide offers a detailed comparison of the sensory characteristics of (-)-lavandulyl acetate
and its key structural analogs. By examining their distinct odor profiles, this document aims to

provide a valuable resource for studies in fragrance science, sensory analysis, and olfactory

research.

(-)-Lavandulyl acetate, a monoterpene ester, is a significant contributor to the characteristic

aroma of lavender. Its soft, floral, and slightly fruity scent is highly valued in the fragrance

industry.[1] Understanding how subtle changes in its molecular structure impact its perceived

odor can provide insights into the mechanisms of olfactory perception and guide the

development of new fragrance ingredients.

Comparative Sensory Profiles
While comprehensive, directly comparable quantitative sensory data for (-)-lavandulyl acetate
and its analogs is limited in publicly available literature, this guide synthesizes available

qualitative descriptions and physico-chemical properties to offer a comparative overview. The

following table summarizes the known sensory attributes of (-)-lavandulyl acetate and four of

its important structural analogs: linalyl acetate, citronellyl acetate, geranyl acetate, and neryl

acetate.
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Compound Chemical Structure Odor Profile
Odor Threshold (in

air)

(-)-Lavandulyl acetate
(-)-Lavandulyl

acetate structure

Soft, floral, sweet,

slightly fruity and

herbaceous.[1]

Data not available

Linalyl acetate
Linalyl acetate

structure

Fresh, zesty,

bergamot-like, with a

clean lavender-floral

character and soft

herbaceous body. It is

described as lighter

and fresher than its

parent alcohol,

linalool.[2][3][4][5]

Data not available

Citronellyl acetate
Citronellyl acetate

structure

Fresh, fruity, and rosy

with green and citrus

undertones. The (R)-

(+)-enantiomer is

described as fruity

and rosy, while the

(S)-(-)-enantiomer is

more aldehydic, dirty,

and lemony.[6][7][8][9]

Data not available

Geranyl acetate
Geranyl acetate

structure

Fresh, rosy-floral with

pronounced fruity

nuances reminiscent

of pear, accompanied

by subtle lavender

and citrus undertones.

It also possesses a

sweet, waxy floral

character.[10][11][12]

Data not available

Neryl acetate Neryl acetate

structure

Very sweet, soft floral

aroma reminiscent of

orange blossom,

Data not available
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neroli, and rose with

fresh, dewy

characteristics. It is

generally perceived as

softer and rounder

than its geometric

isomer, geranyl

acetate.[13][14]

Experimental Protocols
To generate robust and comparable sensory data, standardized experimental protocols are

essential. The following methodologies are widely used in the fragrance industry and academic

research for the sensory evaluation of aroma compounds.

Gas Chromatography-Olfactometry (GC-O)
GC-O is a powerful technique that combines the separation capabilities of gas chromatography

with human sensory perception. It allows for the identification of odor-active compounds in a

mixture and the characterization of their individual sensory attributes.[15]

Methodology:

Sample Preparation: The fragrance material is diluted in an appropriate solvent (e.g.,

ethanol) to a suitable concentration.

GC Separation: The sample is injected into a gas chromatograph equipped with a capillary

column. The column separates the volatile compounds based on their boiling points and

polarity.

Olfactory Detection: The effluent from the GC column is split into two streams. One stream is

directed to a chemical detector (e.g., a mass spectrometer or flame ionization detector) for

compound identification and quantification. The other stream is directed to a sniffing port,

where a trained sensory panelist or "sniffer" evaluates the odor of the eluting compounds.

Data Recording: The panelist records the time, duration, and a qualitative description of each

perceived odor. This data is then correlated with the chemical data from the detector to
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identify the odor-active compounds.

Sensory Panel Evaluation
Sensory panel evaluation involves a group of trained individuals who assess the sensory

characteristics of a product according to a standardized procedure. This method can provide

quantitative data on the intensity of various odor descriptors.[16][17][18][19]

Methodology:

Panelist Selection and Training: A panel of 8-12 individuals is selected based on their

olfactory acuity and ability to describe odors. They undergo extensive training to recognize

and rate the intensity of a wide range of odor attributes using standardized reference

materials.

Sample Preparation and Presentation: The fragrance compounds are diluted to a specific

concentration in a neutral solvent and presented to the panelists on smelling strips or in sniff

bottles. The presentation order is randomized and blinded to prevent bias.

Sensory Evaluation: Panelists evaluate each sample and rate the intensity of predefined

sensory descriptors (e.g., floral, fruity, woody, herbaceous) on a labeled magnitude scale or a

visual analog scale.

Data Analysis: The intensity ratings from all panelists are collected and statistically analyzed

to generate a sensory profile for each compound. Techniques such as Analysis of Variance

(ANOVA) are used to determine significant differences between samples.

Olfactory Signaling Pathway
The perception of odor begins with the interaction of volatile molecules with olfactory receptors

(ORs) located on the cilia of olfactory sensory neurons in the nasal cavity. Terpenes and their

derivatives, such as lavandulyl acetate and its analogs, are known to modulate these

receptors.[20][21] The binding of an odorant to an OR initiates a signal transduction cascade

that ultimately leads to the perception of a specific smell in the brain.
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Simplified Olfactory Signaling Pathway
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Caption: Simplified diagram of the olfactory signal transduction cascade.

Experimental Workflow for Sensory Profile
Comparison
The following workflow outlines a comprehensive approach to comparing the sensory profiles

of (-)-lavandulyl acetate and its structural analogs.
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Workflow for Comparative Sensory Profiling
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Caption: A typical workflow for a comparative sensory profiling study.
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In conclusion, while a complete quantitative comparison of the sensory profiles of (-)-
lavandulyl acetate and its structural analogs requires further dedicated research, the available

qualitative data provides a solid foundation for understanding their distinct olfactory

characteristics. The application of standardized experimental protocols, such as GC-O and

sensory panel evaluations, is essential for generating the robust data needed to elucidate the

intricate structure-activity relationships that govern our sense of smell. This guide serves as a

starting point for researchers to design and execute such studies, ultimately contributing to a

deeper understanding of the molecular basis of olfaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.scentspiracy.com/fragrance-ingredients/p/neryl-acetate
https://www.scentspiracy.com/fragrance-ingredients/p/neryl-acetate
https://www.chemimpex.com/products/34703
https://www.researchgate.net/publication/304351566_Gas_Chromatography-Olfactometry_Analyses_of_Volatiles_Produced_by_'Fallglo'_and_'US_Early_Pride'_Tangerines
https://sense-lab.co.uk/fragrance-testing-five-top-tips/
http://sitaramdixit.synthasite.com/resources/Sensory%20evaluation%20techniques%20do's%20and%20don'ts.pdf
https://www.perfumerflavorist.com/flavor/regulatory-research/article/21861072/sensory-evaluation-analytical-and-affective-testing
https://www.testinglab.com/sensory-evaluation-testing-of-cosmetic-fragrances
https://www.researchgate.net/figure/Significant-molecular-mechanisms-of-terpenes-on-olfactory-receptors_fig2_393620437
https://pubmed.ncbi.nlm.nih.gov/40643786/
https://pubmed.ncbi.nlm.nih.gov/40643786/
https://www.benchchem.com/product/b1674580#comparing-the-sensory-profiles-of-lavandulyl-acetate-and-its-structural-analogs
https://www.benchchem.com/product/b1674580#comparing-the-sensory-profiles-of-lavandulyl-acetate-and-its-structural-analogs
https://www.benchchem.com/product/b1674580#comparing-the-sensory-profiles-of-lavandulyl-acetate-and-its-structural-analogs
https://www.benchchem.com/product/b1674580#comparing-the-sensory-profiles-of-lavandulyl-acetate-and-its-structural-analogs
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1674580?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1674580?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1674580?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

